(3R,5S)-Atorvastatin sodium

• Molecular Formula: C33H35FN2NaO5
• Molecular Weight: 581.6 g/mol
• InChI: InChI=1S/C33H35FN2O5.Na/c1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);/t26-,27+;/m0./s1
• InChIKey: PMXVEIDZHIBOFG-MFHXMFJOSA-N

(3R,5S)-Atorvastatin Sodium: Pharmacopoeial Impurity Standard

(3R,5S)-Atorvastatin sodium (CAS 131275-93-9) is a stereochemically defined impurity and reference standard of the HMG-CoA reductase inhibitor atorvastatin, a widely prescribed lipid-lowering agent [1]. It serves as a critical analytical tool for the development, validation, and quality control of atorvastatin active pharmaceutical ingredients (APIs) and finished dosage forms, ensuring accurate identification and quantification of related substances as per pharmacopoeial monographs [2]. The compound's defined (3R,5S) stereochemistry is essential for resolving the active (3R,5R)-atorvastatin enantiomer from its inactive and potentially confounding stereoisomers.

▸ EP Impurity B reference standard for atorvastatin

▸ Chiral trans-(3R,5S) stereoisomer for diastereomeric purity

▸ Sodium salt form with distinct thermal and hygroscopic properties

• [1] Roth BD. The discovery and development of atorvastatin, a potent novel hypolipidemic agent. Prog Med Chem. 2002;40:1-22. doi:10.1016/s0079-6468(08)70080-8. PMID: 12516521. View Source
• [2] European Pharmacopoeia (Ph. Eur.) 11th Edition. Monograph 01/2023:2191: Atorvastatin Calcium Trihydrate. View Source

Procurement Risks for (3R,5S)-Atorvastatin Sodium

Substituting (3R,5S)-atorvastatin sodium with atorvastatin calcium API in analytical workflows is scientifically invalid due to fundamental differences in their physicochemical properties and intended function [1]. The calcium salt is the bulk drug substance formulated into medicines, whereas (3R,5S)-atorvastatin sodium is a precisely characterized impurity marker [2]. Using the calcium salt as a reference standard would introduce significant error due to differing molecular weights (580.62 g/mol for the sodium salt vs. 1209.42 g/mol for the calcium salt trihydrate), solubility profiles, and chromatographic retention times, thereby compromising method accuracy and regulatory compliance. Furthermore, the sodium counterion is specifically required for certain detection techniques like mass spectrometry, where calcium salts can cause ion suppression [3].

Stereochemistry mismatch The active cis-(3R,5R) isomer cannot substitute the trans impurity standard; analytical method accuracy depends on correct stereoisomer identity.

Non-pharmacopoeial reference grade Non-certified stereoisomer mixtures lack regulatory qualification, structural elucidation data, and traceability required for ANDA submissions and cGMP audits.

Counterion (sodium vs. calcium) Sodium and calcium salts differ in thermal stability and hygroscopicity, potentially altering analytical method performance and reference standard suitability.

• [1] Sonje VM, Kumar L, Puri V, Kohli G, Kaushal AM, Bansal AK. Effect of counterions on the properties of amorphous atorvastatin salts. Eur J Pharm Sci. 2011;44(4):462-470. doi:10.1016/j.ejps.2011.08.023. View Source
• [2] European Pharmacopoeia (Ph. Eur.) 11th Edition. Monograph 01/2023:2191: Atorvastatin Calcium Trihydrate. Impurity C: (3R,5S)-Atorvastatin. View Source
• [3] Jiang H, et al. Overcoming Matrix Effects in Liquid Chromatography−Mass Spectrometry. Anal Chem. 2005;77(17):356A-364A. doi:10.1021/ac053426w. View Source

Key Evidence for (3R,5S)-Atorvastatin Sodium

Amorphous Thermal Stability: Sodium vs Calcium

In a comparative study of amorphous atorvastatin salts generated by spray drying, the sodium salt (ATV Na) demonstrated significantly lower chemical degradation than the calcium salt (ATV Ca) under accelerated thermal stress. The extent of degradation at 80°C was quantified, providing a direct, quantitative basis for salt selection in solid dispersion development where amorphous forms are used to enhance solubility [1].

Thermal stability (amorphous)

Head-to-head

ATV Na: 1–2% degradation; ATV Ca: ~5% degradation at 80°C

Supports counterion-dependent stability screening in amorphous solid dispersions

Spray-dried amorphous salts; accelerated condition

Evidence Dimension	Chemical Degradation at 80°C
Target Compound Data	1-2% degradation (amorphous atorvastatin sodium)
Comparator Or Baseline	~5% degradation (amorphous atorvastatin calcium)
Quantified Difference	3-4 percentage points lower degradation for sodium salt
Conditions	Amorphous salts prepared by spray drying; chemical stability evaluated at 80°C.

Why This Matters

For formulation scientists developing amorphous solid dispersions of atorvastatin, the sodium salt offers a clear and quantifiable advantage in thermal chemical stability, reducing the risk of impurity formation during manufacturing and storage.

• [1] Sonje VM, Kumar L, Puri V, Kohli G, Kaushal AM, Bansal AK. Effect of counterions on the properties of amorphous atorvastatin salts. Eur J Pharm Sci. 2011;44(4):462-470. doi:10.1016/j.ejps.2011.08.023. View Source

Regulatory Status as EP Impurity B

The European Pharmacopoeia (Ph. Eur.) monograph for Atorvastatin Calcium Trihydrate explicitly designates (3R,5S)-atorvastatin as Impurity C [1]. For accurate quantification, the monograph mandates the use of a reference standard with this precise stereochemistry and salt form (sodium) to ensure method specificity and reproducibility across laboratories. Using a generic atorvastatin sample or an alternative salt would not meet the regulatory definition of a suitable system suitability standard for this impurity.

Regulatory designation

Data to verify

Officially designated Atorvastatin EP Impurity B (single configuration)

Supports regulatory method validation and audit-readiness for ANDA submissions

Verification against EP monograph recommended

Evidence Dimension	Regulatory Acceptance as Impurity Standard
Target Compound Data	Designated Impurity C in Ph. Eur. monograph; sodium salt used for preparation of reference solutions.
Comparator Or Baseline	Atorvastatin calcium (API) - not designated for Impurity C quantification
Quantified Difference	N/A (regulatory designation)
Conditions	Ph. Eur. monograph 01/2023:2191: Atorvastatin Calcium Trihydrate.

Why This Matters

Procurement of this specific compound is non-negotiable for laboratories seeking to comply with European Pharmacopoeia requirements for atorvastatin impurity testing, directly impacting regulatory filing success.

• [1] European Pharmacopoeia (Ph. Eur.) 11th Edition. Monograph 01/2023:2191: Atorvastatin Calcium Trihydrate. Impurity C: (3R,5S)-Atorvastatin. View Source

HMG-CoA Reductase Inhibitory Activity

Atorvastatin's biological activity is highly stereospecific, residing solely in the (3R,5R)-enantiomer. The (3R,5S)-atorvastatin sodium is a key impurity marker because it elutes distinctly from the inactive (3S,5S)-atorvastatin enantiomer (an activator of the pregnane X receptor) . This specific stereochemistry is critical for developing and validating chiral HPLC methods capable of resolving the active drug from both its enantiomeric and diastereomeric impurities, ensuring that the correct isomer is quantified and that the method is stability-indicating [1].

HMG-CoA reductase inhibition

Class-level inference

trans-(3R,5S): negligible activity; cis-(3R,5R): highly active (qualitative)

Confirms impurity identity; no inhibitory overlap with active enantiomer

Quantitative IC50 data not located in reviewed sources

Evidence Dimension	Chiral Resolution and Biological Relevance
Target Compound Data	(3R,5S)-Atorvastatin: An impurity marker with a defined chromatographic profile distinct from active and other inactive forms.
Comparator Or Baseline	(3S,5S)-Atorvastatin: The inactive enantiomer with PXR agonist activity, requiring separate analytical resolution.
Quantified Difference	N/A (qualitative stereochemical distinction)
Conditions	Chiral stationary phase HPLC analysis; in vitro PXR activation assays for (3S,5S)-atorvastatin.

Why This Matters

Procurement of the specific (3R,5S) stereoisomer is essential for analytical method validation, as using a mixture or the wrong isomer would lead to misidentification of impurities and failure to meet ICH Q3A(R2) guidelines for impurity profiling.

• [1] International Council for Harmonisation (ICH). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). October 25, 2006. View Source

Application Scenarios for (3R,5S)-Atorvastatin Sodium

Quality Control & Impurity Profiling

(3R,5S)-Atorvastatin sodium is the definitive reference standard for developing and validating HPLC or UPLC methods for the quantification of Impurity C in atorvastatin calcium drug substance and drug product. Its use ensures accurate system suitability, linearity, accuracy, and precision as mandated by ICH Q2(R1) and pharmacopoeial monographs [1]. This is a fundamental requirement for any laboratory releasing atorvastatin batches for clinical or commercial use.

Analytical Method Development & Validation

For formulators aiming to improve the oral bioavailability of atorvastatin through amorphization, (3R,5S)-atorvastatin sodium's superior thermal chemical stability (1-2% degradation vs. ~5% for the calcium salt at 80°C) makes it a more robust candidate for early-stage amorphous salt screening studies [1]. This stability advantage can mitigate development risks associated with impurity growth during hot melt extrusion or spray drying processes.

Amorphous Solid Dispersion Formulation

Analytical chemistry groups and contract research organizations utilize (3R,5S)-atorvastatin sodium as a well-characterized starting material for the synthesis of further related substances or degradation products (e.g., the corresponding lactone or 3-oxo derivatives) [1]. This ensures that the synthesized impurity markers possess the correct stereochemical configuration, which is paramount for their subsequent use as reference standards in forced degradation studies [2].

Application

Selection Property

Validation Focus

QC impurity profiling

EP Impurity B certified reference

Verify identity and purity per EP monograph for ICH Q3A release testing

Analytical method validation

Chiral HPLC/LC-MS resolution for trans isomer

Confirm system suitability for diastereomeric separation

Amorphous solid dispersion research

Sodium salt thermal stability profile

Evaluate counterion-dependent degradation kinetics

Stereoselective synthesis control

trans-(3R,5S) formation ratio signature

Validate stereochemical outcome and impurity origin

• [1] Sonje VM, Kumar L, Puri V, Kohli G, Kaushal AM, Bansal AK. Effect of counterions on the properties of amorphous atorvastatin salts. Eur J Pharm Sci. 2011;44(4):462-470. doi:10.1016/j.ejps.2011.08.023. View Source
• [2] European Pharmacopoeia (Ph. Eur.) 11th Edition. Monograph 01/2023:2191: Atorvastatin Calcium Trihydrate. Related Substances. View Source